Cas no 744-46-7 (HIPPURYL-Arg)

• Product Name: HIPPURYL-Arg
• CAS No: 744-46-7
• MF: C₁₅H₂₁N₅O₄
• MW: 335.358342885971
• MDL: MFCD00055706
• CID: 570393
• PubChem ID: 24895502
• Update Time: 2025-05-22

HIPPURYL-Arg Chemical and Physical Properties

Names and Identifiers

• L-Arginine,N-benzoylglycyl-
• BZ-GLY-ARG
• BZ-GLY-ARG-OH
• HIPPURYL-ARG
• Hippuryl-Arg-OH
• BZ-GLY-HIS-ARG-OH
• Hippursaeure-L-arginin
• HIPPURYL-L-ARG
• hippuryl-L-arginine
• N-BENZOYL-GLY-ARG
• N-Bz-Gly-L-Arg-OH
• Hippuryl-Arg carboxypeptidase substrate
• HIPPURYL-Arg

• MDL： MFCD00055706
• Inchi： 1S/C15H21N5O4/c16-15(17)18-8-4-7-11(14(23)24)20-12(21)9-19-13(22)10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9H2,(H,19,22)(H,20,21)(H,23,24)(H4,16,17,18)/t11-/m0/s1
• InChI Key： GFLCPYUSPYXNBV-NSHDSACASA-N
• SMILES： OC([C@H](CCC/N=C(\N)/N)NC(CNC(C1C=CC=CC=1)=O)=O)=O

Computed Properties

• Exact Mass: 335.15900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 12
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: -0.7
• Topological Polar Surface Area: 160

Experimental Properties

• Color/Form: Not determined
• PSA: 157.40000
• LogP: 1.22180
• Solubility: Not determined

HIPPURYL-Arg Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on HIPPURYL-Arg

Exploring the Versatile Applications and Properties of HIPPURYL-Arg (CAS No. 744-46-7)

HIPPURYL-Arg, with the CAS number 744-46-7, is a specialized peptide derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound, also known as Nα-Hippuryl-L-arginine, serves as a substrate for various enzymatic assays, particularly those involving trypsin-like proteases. Its unique structure and reactivity make it a valuable tool in studying enzyme kinetics, drug development, and diagnostic applications.

The molecular structure of HIPPURYL-Arg combines a hippuric acid moiety with an L-arginine residue, creating a substrate that is highly specific for certain proteolytic enzymes. Researchers often utilize this compound to measure enzyme activity in biological samples, making it indispensable in laboratories focused on protease research. Its stability under physiological conditions further enhances its utility in in vitro and ex vivo studies.

One of the most common applications of HIPPURYL-Arg is in the field of diagnostic enzymology. It is frequently employed as a chromogenic substrate for detecting and quantifying trypsin and related enzymes in clinical samples. This application is particularly relevant in the diagnosis of pancreatic disorders, where abnormal levels of trypsinogen activation can indicate disease states. The compound's sensitivity and specificity make it a preferred choice for such assays.

In recent years, the demand for HIPPURYL-Arg has increased due to its role in drug discovery programs. Pharmaceutical companies are leveraging its properties to screen for potential protease inhibitors, which could lead to novel therapeutics for conditions ranging from cardiovascular diseases to viral infections. The compound's ability to mimic natural substrates while providing measurable signals makes it ideal for high-throughput screening platforms.

The synthesis and purification of HIPPURYL-Arg require specialized expertise in peptide chemistry. Manufacturers must ensure high purity levels to maintain the compound's performance in sensitive assays. Advanced techniques such as HPLC purification and mass spectrometry verification are typically employed to guarantee quality standards. These rigorous processes contribute to the compound's reliability in research settings.

From a market perspective, HIPPURYL-Arg occupies a niche but growing segment in the biochemical reagents industry. The increasing focus on precision medicine and personalized diagnostics has driven demand for specialized substrates like this one. Researchers are particularly interested in its potential applications in cancer biomarker detection and inflammatory disease monitoring, areas that represent current hotspots in medical research.

Storage and handling of HIPPURYL-Arg require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture to maintain stability. While not classified as hazardous under normal conditions, proper laboratory practices should always be followed when working with any chemical substance.

The scientific literature contains numerous references to studies utilizing HIPPURYL-Arg, particularly in journals focused on enzymology, clinical chemistry, and pharmaceutical sciences. These publications highlight the compound's versatility and reliability across different research applications. Recent studies have explored its use in novel assay formats, including microfluidic platforms and point-of-care testing devices.

For researchers considering HIPPURYL-Arg for their projects, several factors should be evaluated. The compound's solubility characteristics, optimal working concentrations, and compatibility with various detection methods (spectrophotometric, fluorometric) should be verified for specific applications. Many suppliers provide technical data sheets with this essential information to facilitate experimental design.

Looking ahead, the future applications of HIPPURYL-Arg may expand into emerging fields such as synthetic biology and enzyme engineering. As scientists develop new protease variants with tailored specificities, substrates like HIPPURYL-Arg will play a crucial role in characterizing these engineered proteins. This potential for diverse applications ensures the compound's continued relevance in biochemical research.

In conclusion, HIPPURYL-Arg (CAS No. 744-46-7) represents a valuable biochemical tool with wide-ranging applications in research and diagnostics. Its specificity for certain proteases, combined with reliable performance characteristics, makes it a staple in many laboratories. As scientific understanding of proteolytic processes deepens and new therapeutic targets emerge, the importance of well-characterized substrates like HIPPURYL-Arg will only continue to grow.